Cas no 1357740-70-5 (2-(2-butoxyphenyl)-5-[(3-fluorophenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one)

• Product Name: 2-(2-butoxyphenyl)-5-[(3-fluorophenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
• CAS No: 1357740-70-5
• MF: C₂₃H₂₂FN₃O₂
• MW: 391.43808889389
• CID: 5398865
• Update Time: 2025-07-09

2-(2-butoxyphenyl)-5-[(3-fluorophenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-butoxyphenyl)-5-[(3-fluorophenyl)methyl]pyrazolo[1,5-a]pyrazin-4-one
• 2-(2-butoxyphenyl)-5-[(3-fluorophenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

• Inchi： 1S/C23H22FN3O2/c1-2-3-13-29-22-10-5-4-9-19(22)20-15-21-23(28)26(11-12-27(21)25-20)16-17-7-6-8-18(24)14-17/h4-12,14-15H,2-3,13,16H2,1H3
• InChI Key： SNLRDRSLPRZTIZ-UHFFFAOYSA-N
• SMILES： C12=CC(C3=CC=CC=C3OCCCC)=NN1C=CN(CC1=CC=CC(F)=C1)C2=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-(2-butoxyphenyl)-5-[(3-fluorophenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

Introduction to 2-(2-butoxyphenyl)-5-[(3-fluorophenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one (CAS No. 1357740-70-5) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(2-butoxyphenyl)-5-[(3-fluorophenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one, identified by its CAS number 1357740-70-5, is a structurally complex heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique pharmacophoric features and promising biological activities. This compound belongs to the pyrazolo[1,5-a]pyrazine scaffold, a class of molecules known for their diverse biological functions and therapeutic potential. The presence of multiple functional groups, including a butoxyphenyl moiety and a 3-fluorophenylmethyl substituent, contributes to its intricate chemical profile and suggests potential interactions with biological targets.

The butoxyphenyl group introduces a hydrophobic pocket that can engage in favorable interactions with lipid rafts or membrane-bound receptors, while the 3-fluorophenylmethyl moiety enhances metabolic stability and binding affinity. These structural elements make the compound an attractive candidate for further exploration in drug discovery pipelines. Recent advancements in computational chemistry and high-throughput screening have enabled researchers to systematically evaluate the biological relevance of such molecules, paving the way for novel therapeutic interventions.

In the context of current research, 2-(2-butoxyphenyl)-5-[(3-fluorophenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one has been investigated for its potential role in modulating key biological pathways associated with inflammation, neurodegeneration, and cancer. The pyrazolo[1,5-a]pyrazine core is particularly noteworthy, as it has been shown to exhibit inhibitory effects on various enzymes and receptors implicated in disease pathogenesis. For instance, studies have demonstrated that derivatives of this scaffold can interfere with the activity of Janus kinases (JAKs), which are central mediators of inflammatory responses. The fluorine atom in the 3-fluorophenylmethyl group further enhances these interactions by improving binding affinity through dipole-dipole interactions and halogen bonding.

Moreover, the compound’s ability to cross the blood-brain barrier has been a subject of interest in neuropharmacological research. The lipophilic nature of the butoxyphenyl group facilitates its penetration into neural tissues, making it a viable candidate for treating central nervous system (CNS) disorders. Preclinical studies have suggested that this molecule may exhibit neuroprotective properties by modulating glutamate receptor activity or inhibiting oxidative stress pathways. These findings align with the growing body of evidence supporting the therapeutic potential of heterocyclic compounds in neurodegenerative conditions such as Alzheimer’s disease and Parkinson’s disease.

The integration of machine learning algorithms into virtual screening has accelerated the identification of novel drug candidates like 2-(2-butoxyphenyl)-5-[(3-fluorophenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one. By leveraging large datasets of known bioactive compounds and their target interactions, computational models can predict new pharmacophores with high accuracy. This approach has been instrumental in optimizing lead structures for improved efficacy and reduced toxicity. In particular, the use of quantum mechanical calculations has allowed researchers to fine-tune the electronic properties of the molecule, ensuring optimal binding to biological targets while minimizing off-target effects.

Recent experimental validations have underscored the significance of this compound in preclinical models. In vitro assays have revealed potent inhibitory activity against enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are key players in inflammatory processes. Additionally, animal models have demonstrated that treatment with this molecule leads to attenuated inflammatory responses without significant side effects. These results are particularly encouraging given the increasing demand for alternative treatments to nonsteroidal anti-inflammatory drugs (NSAIDs), which are often associated with gastrointestinal and cardiovascular risks.

The synthetic pathways for 2-(2-butoxyphenyl)-5-[(3-fluorophenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one have also been refined through modern organic synthesis techniques. Transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of the pyrazolo[1,5-a]pyrazine core, while protecting group strategies have facilitated selective functionalization at multiple sites. These advances have not only improved yield but also allowed for greater structural diversity during lead optimization campaigns.

Future directions in research may explore derivatization strategies aimed at enhancing specific pharmacological profiles or improving pharmacokinetic properties. For example, modifications to the butoxyphenyl group could alter solubility or metabolic clearance rates, while variations in the 3-fluorophenylmethyl moiety might enhance receptor selectivity. Such modifications would be guided by structure-activity relationship (SAR) studies and molecular modeling simulations.

The broader implications of this compound extend beyond its immediate therapeutic applications. As a representative of structurally complex heterocycles, it exemplifies how interdisciplinary approaches—combining organic chemistry expertise with computational modeling and biological testing—can yield novel molecular entities with significant medicinal value. The continued exploration of such scaffolds will undoubtedly contribute to advancements across multiple therapeutic areas.